Cas no 632356-41-3 (methyl 3-amino-4-chlorothiophene-2-carboxylate)

• Product Name: methyl 3-amino-4-chlorothiophene-2-carboxylate
• CAS No: 632356-41-3
• MF: C₆H₆ClNO₂S
• MW: 191.635339260101
• CID: 2136633
• PubChem ID: 22139844
• Update Time: 2025-05-25

methyl 3-amino-4-chlorothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-4-chlorothiophene-2-carboxylate
• HAB35641
• 822-811-6
• 632356-41-3
• DA-32771
• Methyl3-amino-4-chlorothiophene-2-carboxylate
• CS-0159575
• F70623
• AKOS034018997
• Z1262644895
• UGZKUKBGCABYDB-UHFFFAOYSA-N
• EN300-365856
• SCHEMBL2959778

• Inchi： 1S/C6H6ClNO2S/c1-10-6(9)5-4(8)3(7)2-11-5/h2H,8H2,1H3
• InChI Key： UGZKUKBGCABYDB-UHFFFAOYSA-N
• SMILES： ClC1=CSC(C(=O)OC)=C1N

Computed Properties

• Exact Mass: 190.9807773Da
• Monoisotopic Mass: 190.9807773Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 80.6Ų

Additional information on methyl 3-amino-4-chlorothiophene-2-carboxylate

Introduction to Methyl 3-amino-4-chlorothiophene-2-carboxylate (CAS No. 632356-41-3)

Methyl 3-amino-4-chlorothiophene-2-carboxylate (CAS No. 632356-41-3) is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers worldwide. This compound, characterized by its thiophene core substituted with an amino group at the 3-position and a chloro group at the 4-position, along with a carboxylate ester at the 2-position, presents a versatile scaffold for further chemical modifications and biological evaluations.

The molecular structure of methyl 3-amino-4-chlorothiophene-2-carboxylate contributes to its potential applications in the synthesis of novel pharmaceutical agents. The presence of both basic and electronegative substituents makes it an attractive candidate for further derivatization, enabling the development of compounds with tailored pharmacological properties. Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug discovery, and thiophene derivatives are among the most studied due to their structural diversity and biological activity.

In the context of contemporary research, methyl 3-amino-4-chlorothiophene-2-carboxylate has been explored for its potential role in addressing various therapeutic challenges. For instance, studies have demonstrated its utility in the synthesis of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The thiophene ring provides a stable platform for interactions with biological targets, while the amino and chloro groups offer opportunities for selective binding and modulation.

One of the most compelling aspects of methyl 3-amino-4-chlorothiophene-2-carboxylate is its role as a key intermediate in the synthesis of more complex molecules. Researchers have leveraged this compound to develop novel scaffolds that exhibit improved pharmacokinetic profiles and reduced toxicity compared to existing drugs. The ester functionality at the 2-position allows for facile modifications, enabling chemists to explore a wide range of derivatives with distinct biological activities.

The intersection of computational chemistry and experimental pharmacology has further enhanced the understanding of how methyl 3-amino-4-chlorothiophene-2-carboxylate interacts with biological systems. High-throughput screening techniques combined with molecular modeling have identified promising derivatives that show potent activity against specific disease targets. These findings underscore the importance of this compound as a building block in drug discovery efforts.

Recent publications have highlighted the synthetic strategies employed to optimize the yield and purity of methyl 3-amino-4-chlorothiophene-2-carboxylate. Advances in catalytic methods have enabled more efficient transformations, reducing the environmental impact of its production. Additionally, green chemistry principles have been integrated into synthetic routes, emphasizing sustainability without compromising on yield or quality.

The biological evaluation of derivatives derived from methyl 3-amino-4-chlorothiophene-2-carboxylate has revealed intriguing pharmacological profiles. For example, certain analogs have demonstrated significant anti-inflammatory properties by inhibiting key enzymes involved in cytokine production. This has opened up new avenues for treating chronic inflammatory disorders such as rheumatoid arthritis and Crohn's disease.

The future prospects for methyl 3-amino-4-chlorothiophene-2-carboxylate are vast, with ongoing research focusing on expanding its applications in drug development. Innovations in synthetic methodologies are expected to streamline its production, making it more accessible for industrial applications. Furthermore, collaborations between academia and industry are likely to accelerate the translation of laboratory findings into clinical candidates.

In conclusion, methyl 3-amino-4-chlorothiophene-2-carboxylate represents a valuable asset in pharmaceutical chemistry due to its structural versatility and biological potential. Its role as an intermediate in synthesizing novel therapeutic agents underscores its importance in addressing unmet medical needs. As research continues to evolve, this compound is poised to play an increasingly significant role in the development of next-generation drugs.